(Z,6R)-6-[(3R,3Ar,6S,7S,9bR)-6-(3-methoxy-3-oxopropyl)-3a,9b-dimethyl-7-prop-1-en-2-yl-2,3,4,5,6,7,8,9-octahydro-1H-cyclopenta[a]naphthalen-3-yl]-2-methylhept-2-enoic acid
(Z,6R)-6-[(3R,3Ar,6S,7S,9bR)-6-(3-methoxy-3-oxopropyl)-3a,9b-dimethyl-7-prop-1-en-2-yl-2,3,4,5,6,7,8,9-octahydro-1H-cyclopenta[a]naphthalen-3-yl]-2-methylhept-2-enoic acid
Brand Name:
Vulcanchem
CAS No.:
116963-87-2
VCID:
VC0039152
InChI:
InChI=1S/C30H46O4/c1-19(2)22-11-13-26-24(23(22)12-14-27(31)34-7)15-17-29(5)25(16-18-30(26,29)6)20(3)9-8-10-21(4)28(32)33/h10,20,22-23,25H,1,8-9,11-18H2,2-7H3,(H,32,33)/b21-10-/t20-,22-,23+,25-,29-,30+/m1/s1
SMILES:
CC(CCC=C(C)C(=O)O)C1CCC2(C1(CCC3=C2CCC(C3CCC(=O)OC)C(=C)C)C)C
Molecular Formula:
C30H46O4
Molecular Weight:
470.7 g/mol
(Z,6R)-6-[(3R,3Ar,6S,7S,9bR)-6-(3-methoxy-3-oxopropyl)-3a,9b-dimethyl-7-prop-1-en-2-yl-2,3,4,5,6,7,8,9-octahydro-1H-cyclopenta[a]naphthalen-3-yl]-2-methylhept-2-enoic acid
CAS No.: 116963-87-2
Main Products
VCID: VC0039152
Molecular Formula: C30H46O4
Molecular Weight: 470.7 g/mol
![(Z,6R)-6-[(3R,3Ar,6S,7S,9bR)-6-(3-methoxy-3-oxopropyl)-3a,9b-dimethyl-7-prop-1-en-2-yl-2,3,4,5,6,7,8,9-octahydro-1H-cyclopenta[a]naphthalen-3-yl]-2-methylhept-2-enoic acid - 116963-87-2](/images/no_structure.jpg)
| CAS No. | 116963-87-2 |
|---|---|
| Product Name | (Z,6R)-6-[(3R,3Ar,6S,7S,9bR)-6-(3-methoxy-3-oxopropyl)-3a,9b-dimethyl-7-prop-1-en-2-yl-2,3,4,5,6,7,8,9-octahydro-1H-cyclopenta[a]naphthalen-3-yl]-2-methylhept-2-enoic acid |
| Molecular Formula | C30H46O4 |
| Molecular Weight | 470.7 g/mol |
| IUPAC Name | (Z,6R)-6-[(3R,3aR,6S,7S,9bR)-6-(3-methoxy-3-oxopropyl)-3a,9b-dimethyl-7-prop-1-en-2-yl-2,3,4,5,6,7,8,9-octahydro-1H-cyclopenta[a]naphthalen-3-yl]-2-methylhept-2-enoic acid |
| Standard InChI | InChI=1S/C30H46O4/c1-19(2)22-11-13-26-24(23(22)12-14-27(31)34-7)15-17-29(5)25(16-18-30(26,29)6)20(3)9-8-10-21(4)28(32)33/h10,20,22-23,25H,1,8-9,11-18H2,2-7H3,(H,32,33)/b21-10-/t20-,22-,23+,25-,29-,30+/m1/s1 |
| Standard InChIKey | UPSFXEHDOPIMAJ-ISZOBLOUSA-N |
| Isomeric SMILES | C[C@H](CC/C=C(/C)\C(=O)O)[C@H]1CC[C@@]2([C@@]1(CCC3=C2CC[C@@H]([C@@H]3CCC(=O)OC)C(=C)C)C)C |
| SMILES | CC(CCC=C(C)C(=O)O)C1CCC2(C1(CCC3=C2CCC(C3CCC(=O)OC)C(=C)C)C)C |
| Canonical SMILES | CC(CCC=C(C)C(=O)O)C1CCC2(C1(CCC3=C2CCC(C3CCC(=O)OC)C(=C)C)C)C |
| Synonyms | manwuweizic acid |
| PubChem Compound | 6443936 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume